Cas no 898455-84-0 (N-(2-methylphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-(2-methylphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898455-84-0
• Molecular Formula: C₂₄H₂₄N₂O₄
• Molecular Weight: 404.458366394043
• CID: 5493033
• PubChem ID: 7292907

N-(2-methylphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)acetamide Properties

Names and Identifiers

• F2617-0268
• N-(2-methylphenyl)-2-({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)acetamide
• 2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-(2-methylphenyl)acetamide
• 898455-84-0
• 2-((6-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(o-tolyl)acetamide
• AKOS024268854

• InChIKey： CJICUXMHKYFXJD-UHFFFAOYSA-N
• Inchi： 1S/C24H24N2O4/c1-17-6-2-5-9-21(17)25-24(28)16-30-23-15-29-20(12-22(23)27)14-26-11-10-18-7-3-4-8-19(18)13-26/h2-9,12,15H,10-11,13-14,16H2,1H3,(H,25,28)
• SMILES： O1C=C(C(C=C1CN1CC2C=CC=CC=2CC1)=O)OCC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 404.17360725g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 404.17360725g/mol
• Heavy Atom Count: 30
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines